Cas no 76685-83-1 (76685-83-1)

• Product Name: 76685-83-1
• CAS No: 76685-83-1
• MF: C₂₃H₃₂O₇
• MW: 420.495987892151
• CID: 1781341
• PubChem ID: 6440552
• Update Time: 2024-03-02

76685-83-1 Chemical and Physical Properties

Names and Identifiers

• Trichoverrol B
• TRICHOTHEC-9-ENE-4,15-DIOL, 12,13-EPOXY-, 4-((2Z,4E,6S,7R)-6,7-DIHYDROXY-2,4-OCTADIENOATE), (4.BETA.)-
• TRICHOTHEC-9-ENE-4,15-DIOL, 12,13-EPOXY-, 4-(6,7-DIHYDROXY-2,4-OCTADIENOATE), (4.BETA.(2Z,4E,6S,7R))-
• W4NA17W416
• 76685-83-1
• Trichothec-9-ene-4,15-diol, 12,13-epoxy-, 4-((2Z,4E,6S,7R)-6,7-dihydroxy-2,4-octadienoate), (4beta)-
• Q27896816
• UNII-W4NA17W416
• [(1S,2R,7R,9R,11R,12S)-2-(hydroxymethyl)-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-11-yl] (2Z,4E,6S,7R)-6,7-dihydroxyocta-2,4-dienoate

• Inchi： 1S/C23H32O7/c1-14-8-9-22(12-24)18(10-14)29-19-11-17(21(22,3)23(19)13-28-23)30-20(27)7-5-4-6-16(26)15(2)25/h4-7,10,15-19,24-26H,8-9,11-13H2,1-3H3/b6-4+,7-5-/t15-,16+,17-,18-,19-,21-,22-,23+/m1/s1
• InChI Key： QFKRKMXPKBHGGO-ACGMSUMJSA-N
• SMILES： O1C[C@]21[C@H]1C[C@H]([C@]2(C)[C@@]2(CO)CCC(C)=C[C@H]2O1)OC(/C=C\C=C\[C@@H]([C@@H](C)O)O)=O

Computed Properties

• Exact Mass: 420.21480336g/mol
• Monoisotopic Mass: 420.21480336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 788
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes